6-chloro-5-cyano-N-(3,5-difluorophenyl)pyridine-3-sulfonamide

• Molecular Formula: C12H6ClF2N3O2S
• Molecular Weight: 329.71 g/mol
• IUPAC Name: 6-chloro-5-cyano-N-(3,5-difluorophenyl)pyridine-3-sulfonamide
• InChI: InChI=1S/C12H6ClF2N3O2S/c13-12-7(5-16)1-11(6-17-12)21(19,20)18-10-3-8(14)2-9(15)4-10/h1-4,6,18H
• InChI Key: IMSRXABOKDAELG-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=C(C=C1F)F)NS(=O)(=O)C2=CC(=C(N=C2)Cl)C#N

Description

6-chloro-5-cyano-N-(3,5-difluorophenyl)pyridine-3-sulfonamide is a useful research compound. Its molecular formula is C12H6ClF2N3O2S and its molecular weight is 329.71 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

3.4 ml (36.2 mmol) of phosphoryl chloride and a drop of concentrated sulfuric acid are added to 0.315 g (0.906 mmol) of 2-chloro-5-(N-(3,5-difluorophenyl)sulfamoyl)nicotinamide. The reaction mixture is stirred for 2 hours at 90° C. and then added drop by drop to ice. The brown solid is filtered, rinsed with water and then dried under vacuum. 0.217 g of 6-chloro-5-cyano-N-(3,5-difluorophenyl)pyridine-3-sulfonamide is obtained in the form of a light brown solid (yield=72%).